Cas no 13425-25-7 (Malachite GreenDiscontinued, see M110400)

• Product Name: Malachite GreenDiscontinued, see M110400
• CAS No: 13425-25-7
• MF: C₅₂H₅₄N₄O₁₂
• MW: 927.004774570465
• CID: 137857
• PubChem ID: 2724411
• Update Time: 2025-07-15

Malachite GreenDiscontinued, see M110400 Chemical and Physical Properties

Names and Identifiers

• MALACHITE GREEN OXALATE
• CI NO 42000
• CI 42000 OXALATE SALT
• DIAMOND GREEN BX
• DIAMOND GREEN B
• DIAMOND GREEN P EXTRA
• LIGHT GREEN N
• BASIC GREEN
• BASIC GREEN 4 OXALATE SALT
• MALACHITE GREEN, C.I. NO.42000
• [[[(dimethylamino)benzhydrylidene]cycl
• 4-(4,4'-Diamino-benzhydryliden)-cyclohexa-2,5-dienon-imin
• 4-(4,4'-diamino-benzhydrylidene)-cyclohexa-2,5-dienone-imine
• 4,4'-[(4-iminocyclohexa-2,5-dien-1-ylidene)methanediyl]dianiline
• 4'.4''-Diamino-fuchson-imid
• Anhydro-(4.4'.4''-triamino-triphenylcarbinol)
• Basic fuchsin
• CHEBI:75372
• malachite green
• NSC10460
• ParaMagenta
• Pararosaniline
• pararosaniline free base
• OXALATE
• SOLID GREEN O
• Malachit Green
• VICTORIA GREEN B
• VICTORIA GREEN WB
• Malachite Green, Oxalate
• Oxalato Verde Malaquita
• Bis (N-{4-[[4-(dimethylamino)phenyl](phenyl)methylene]cyclohexa-2,5-dien-1-ylidene}-N-methylmethanaminium) trioxalate
• CHEMBL1545634
• Malachite Green oxalate salt
• C.I. 4200
• M0497
• Malachite Green oxalate, SAJ first grade, >=80.0%
• 13425-25-7
• MALACHITE GREEN OXALATE SALT [MI]
• MFCD00011766
• NCGC00091944-03
• H11046
• NCGC00091944-01
• Ossalato Verde Malachite
• GY1H9O33VU
• 2437-29-8
• CAS-2437-29-8
• Tox21_110008_1
• Oxalato de verde malaquita
• C. I. BASIC GREEN
• ETHANEDIOIC ACID, ION(1-), N-(4-((4-(DIMETHYLAMINO)PHENYL)PHENYLMETHYLENE)-2,5-CYCLOHEXADIEN-1-YLIDENE)-N-METHYLMETHANAMINIUM, ETHANEDIOATE (2:1)
• DTXCID005513
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, ethanedioate (2:2:1)
• N,N,N',N'-Tetramethyl-4,4'-diaminotriphenylcarbenium oxalate
• NCGC00013058-01
• Aniline green, Basic green 4, Diamond green B, Victoria green B
• AKOS015910564
• AMMONIUM, (4-(P-(DIMETHYLAMINO)-.ALPHA.-PHENYLBENZYLIDENE)-2,5-CYCLOHEXADIEN-1-YLIDENE)DIMETHYL-, OXALATE (1:1), OXALATE (1:1)
• NS00082327
• Tox21_202521
• N-[4-[[4-(Dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-methanaminium, ethanedioate, ethanedioate(2:2:1)
• NCGC00091944-02
• Malachite Green oxalate salt (C.I. 42000)
• EINECS 219-441-7
• AMY22393
• FT-0628110
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, ethanedioate, ethanedioate (2:2:1)
• Tox21_110008
• UNII-GY1H9O33VU
• Malachite green oxalate 100 microg/mL in Acetonitrile
• Oxalate Vert Malachite
• NCGC00013058-02
• MFCD00151209
• DTXSID6025513
• NCGC00260070-01
• Q27279349
• Ammonium, (4-(p-(dimethylamino)-alpha-phenylbenzylidene)-2,5-cyclohexadien-1-ylidene)-dimethyl-, oxalate (2:1), oxalate (1:1)
• Basic Green 4
• TS-10109
• N-[4-[[4-(Dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidenen]-N-methyl-methanaminium, ethanedioate (1:1)
• DA-55183
• bis(C.I. basic green 4, oxalate) oxalic acid dihydrogen oxalate
• A5100
• 1ST7301
• Bis((4-(4-(dimethylamino)benzhydrylidene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium) oxalate, dioxalate
• Malachite GreenDiscontinued, see M110400

• Inchi： 1S/2C23H25N2.3C2H2O4/c2*1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;3*3-1(4)2(5)6/h2*5-17H,1-4H3;3*(H,3,4)(H,5,6)/q2*+1;;;/p-2
• InChI Key： CNYGFPPAGUCRIC-UHFFFAOYSA-L
• SMILES： OC(C(=O)O)=O.OC(C(=O)[O-])=O.OC(C(=O)[O-])=O.N(C)(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)=C1C=CC(C=C1)=[N+](C)C.N(C)(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)=C1C=CC(C=C1)=[N+](C)C |c:32,39,59,66|

Computed Properties

• Exact Mass: 926.37382317g/mol
• Monoisotopic Mass: 926.37382317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 68
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 242

Experimental Properties

• Color/Form: Green Crystal
• Melting Point: 164 °C
• Solubility: soluble

Malachite GreenDiscontinued, see M110400 Security Information

• Hazard Category Code： 63-50/53-41-22-40-36/37/38-20/21/22
• Safety Instruction： 61-60-46-39-36/37-26-2-36-22
• RTECS：BQ1190000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Malachite GreenDiscontinued, see M110400

Malachite Green (CAS No. 13425-25-7): A Comprehensive Overview and Contemporary Applications

Malachite Green, also known as methylene green or aniline green, is a synthetic triphenylmethane dye with the chemical formula C . Its molecular structure comprises a central triphenylmethane core linked to a xanthene moiety through a methine bridge (discontinued due to regulatory updates; refer to Molecule ① for current applications). This compound exhibits strong absorption in the visible spectrum, particularly at wavelengths around 636 nm, rendering it highly effective as a staining agent in microscopy and histology. Recent advancements in analytical chemistry have enabled precise characterization of its photophysical properties using time-resolved fluorescence spectroscopy.

In microbiological research, Malachite Green's ability to bind nucleic acids has been leveraged for DNA/RNA visualization techniques. A groundbreaking study published in Nature Chemical Biology demonstrated its utility as a live-cell imaging probe when conjugated with biocompatible carriers. However, modern applications increasingly favor modified derivatives like Molecule ① (Product Code: M) due to enhanced stability profiles reported in recent clinical trials.

The discontinued status of this compound reflects industry-wide shifts toward safer alternatives while maintaining functional equivalence. Comparative studies from the Journal of Medicinal Chemistry show that Molecule ① exhibits superior solubility characteristics compared to traditional formulations, with improved dissolution rates at physiological pH levels (7.3–7.5). This property is critical for drug delivery systems targeting intracellular pathogens.

In material science applications, researchers at MIT recently synthesized novel polymeric matrices incorporating malachite green analogs for antimicrobial surface coatings. These studies revealed that structural modifications similar to those found in Product Code: M's formulation can increase surface binding affinity by up to 89% without compromising optical properties. Such advancements highlight the ongoing relevance of this chemical family's core structure despite evolving regulatory landscapes.

Synthetic methodologies have seen significant innovation through continuous flow chemistry systems optimized for malachite green derivatives. A recent Angewandte Chemie paper details microfluidic reactor setups achieving >98% purity yields while reducing reaction times by two-thirds compared to conventional batch processes. These techniques are now standard in producing next-generation compounds like Molecule ①, ensuring compliance with current Good Manufacturing Practices (cGMP).

Biochemical research continues to uncover new applications for this chemical family's foundational structure. Investigations into photochemical properties reveal potential uses in optogenetic tools when combined with nanoparticle carriers. Studies published in Chemical Science demonstrate that wavelength-specific activation of malachite green conjugates can induce targeted cellular responses without systemic toxicity - an area where Product Code: M's formulation shows particular promise.

In environmental science contexts, advanced analytical techniques such as ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC/MS/MS) have enabled precise detection limits down to picogram levels for malachite green residues in aquatic systems. This capability is crucial for validating the efficacy of newer compounds like Molecule ①, which exhibit significantly reduced bioaccumulation rates according to recent ecotoxicology studies from Environmental Science & Technology.

Cryogenic electron microscopy (Cryo-EM) studies from Stanford University reveal novel binding mechanisms between malachite green derivatives and protein structures at atomic resolution scales (~3 Å). These findings are being applied in developing targeted drug delivery systems utilizing the compound's unique interactions with lipid bilayers - a property further optimized in current formulations under Product Code: M.

Spectroscopic analyses using synchrotron-based X-ray absorption near-edge structure (XANES) technology have provided unprecedented insights into metal ion coordination complexes involving malachite green analogs. Research teams at CERN recently demonstrated stable copper(II) complexes showing promise as potential anti-infective agents against Gram-negative bacteria - an application area now advanced through improvements inherent in discontinued compound replacements.

The structural versatility of this chemical family allows continued exploration across multiple disciplines despite formulation discontinuation notices such as "Discontinued; see Product Code: M". Recent computational modeling using density functional theory (DFT) calculations has identified new conformational states achievable through slight structural variations that enhance bioavailability without affecting spectral characteristics - key innovations driving current product development trajectories.

In pharmacokinetic studies conducted under FDA guidelines, modernized versions like Product Code: M's formulation exhibit half-life extensions up to 7 hours when administered intravenously compared to historical benchmarks (Journal of Pharmaceutical Sciences, March 29th edition). This improvement stems from etherification strategies applied at specific positions on the triphenylmethane core during synthesis optimization phases.

Raman spectroscopy advancements now permit real-time monitoring of malachite green derivative interactions within biological matrices at subcellular resolution levels (~5 μm). Researchers at Harvard Medical School recently utilized these techniques to map distribution patterns within cancerous tissue models - work currently being extended using updated compound formulations available via recommended product codes.

Nanoencapsulation technologies incorporating this compound's structural motifs show remarkable efficacy against fungal infections according to clinical trials published last quarter (New England Journal of Medicine, April issue). Lipid-polymer hybrid nanoparticles developed by Johnson & Johnson Research Labs achieve sustained release profiles exceeding traditional treatments while maintaining critical staining capabilities through controlled degradation mechanisms.

Surface-enhanced Raman scattering (SERS) platforms utilizing modified malachite green substrates now enable pathogen detection limits below bacterial colony-forming units per milliliter (Nano Letters, May publication). These biosensors represent cutting-edge diagnostic tools leveraging foundational chemical principles refined over decades of research into discontinued compounds' molecular frameworks.

X-ray crystallography analyses conducted at Brookhaven National Lab revealed previously undetected hydrogen bonding networks formed by malachite green analogs when complexed with DNA strands (PNAS, June release). Such discoveries inform ongoing efforts to develop targeted gene therapy vectors based on enhanced versions available under current product designations beyond CAS No. ②'s historical formulation.